Cas no 1805170-67-5 (3-Cyano-5-fluoro-2-methylphenylacetic acid)

• Product Name: 3-Cyano-5-fluoro-2-methylphenylacetic acid
• CAS No: 1805170-67-5
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 5007249
• Update Time: 2025-10-29

3-Cyano-5-fluoro-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-fluoro-2-methylphenylacetic acid

• Inchi： 1S/C10H8FNO2/c1-6-7(4-10(13)14)2-9(11)3-8(6)5-12/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： LEHJOAWZEYGJTE-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-5-fluoro-2-methylphenylacetic acid

3-Cyano-5-fluoro-2-methylphenylacetic Acid (CAS No. 1805170-67-5)

3-Cyano-5-fluoro-2-methylphenylacetic acid is a highly specialized organic compound with the CAS registry number 1805170-67-5. This compound belongs to the class of phenylacetic acids, which are derivatives of phenylacetic acid with various substituents attached to the aromatic ring. The structure of 3-cyano-5-fluoro-2-methylphenylacetic acid consists of a benzene ring substituted with a cyano group at position 3, a fluoro group at position 5, and a methyl group at position 2, along with an acetic acid moiety attached to the benzene ring.

The synthesis of 3-cyano-5-fluoro-2-methylphenylacetic acid typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation or reduction steps depending on the desired substituents. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for the production of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and improve yields.

One of the most significant applications of 3-cyano-5-fluoro-2-methylphenylacetic acid lies in its potential as a building block in medicinal chemistry. The presence of multiple functional groups (cyano, fluoro, methyl, and carboxylic acid) makes this compound highly versatile for further modifications and derivatizations. For example, the cyano group can be converted into an amine or nitrile-containing moiety, while the fluoro group can serve as a directing group for further substitutions.

Recent studies have highlighted the role of 3-cyano-5-fluoro-2-methylphenylacetic acid in drug discovery programs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. The compound's unique structure allows it to interact with specific biological targets, such as enzymes or receptors, making it a valuable lead compound for further optimization.

In addition to its role in drug discovery, 3-cyano-5-fluoro-2-methylphenylacetic acid has also been explored for its potential in materials science applications. For instance, its ability to form self-assembled monolayers or coordinate with metal ions has been investigated for use in nanotechnology and surface chemistry.

The chemical properties of 3-cyano-5-fluoro-2-methylphenylacetic acid are heavily influenced by its substituent pattern. The electron-withdrawing cyano and fluoro groups increase the acidity of the carboxylic acid moiety compared to unsubstituted phenylacetic acid. This enhanced acidity is advantageous in certain chemical transformations where deprotonation is required.

From an analytical standpoint, 3-cyano-5-fluoro-2-methylphenylacetic acid can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide detailed insights into the compound's structure and purity.

In terms of safety and handling, 3-cyano-5-fluoro-2-methylphenylacetic acid should be treated as a general organic compound with standard laboratory precautions. Proper ventilation and personal protective equipment are recommended during synthesis and handling to minimize exposure risks.

Looking ahead, ongoing research continues to uncover new applications and synthetic strategies for 3-cyano-5-fluoro-2-methylphenylacetic acid, underscoring its importance in both academic and industrial settings.